(2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,2,6-trimethylcyclohexyl)nona-2,4,6,8-tetraenal

• CAS No.: 72535-16-1
• Molecular Formula: C20H30O
• Molecular Weight: 286.5 g/mol
• IUPAC Name: (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,2,6-trimethylcyclohexyl)nona-2,4,6,8-tetraenal
• InChI: InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,15,18-19H,7,10,14H2,1-5H3/b9-6+,12-11+,16-8-,17-13-
• InChI Key: UREHIXRTGAZOND-BOOMUCAASA-N
• Isomeric SMILES: CC1CCCC(C1/C=C/C(=C\C=C\C(=C/C=O)\C)/C)(C)C
• Canonical SMILES: CC1CCCC(C1C=CC(=CC=CC(=CC=O)C)C)(C)C

Description

(2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,2,6-trimethylcyclohexyl)nona-2,4,6,8-tetraenal is an organic compound characterized by its complex structure, which includes multiple double bonds and a cyclohexyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,2,6-trimethylcyclohexyl)nona-2,4,6,8-tetraenal typically involves multiple steps, including the formation of the cyclohexyl group and the introduction of double bonds. Common synthetic routes may involve:

Aldol Condensation: To form the carbon backbone.

Hydrogenation/Dehydrogenation: To introduce or remove hydrogen atoms.

Cyclization Reactions: To form the cyclohexyl ring.

Industrial Production Methods

Industrial production methods would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include:

Catalytic Processes: Using catalysts to speed up reactions.

Continuous Flow Reactors: For efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions might involve hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Hydrogen gas, sodium borohydride.

Catalysts: Palladium, platinum.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Study of Reaction Mechanisms: Helps in understanding the mechanisms of organic reactions.

Biology

Biochemical Pathways: Studied for its role in various biochemical pathways.

Drug Development:

Medicine

Therapeutic Agents: Investigated for potential therapeutic properties.

Diagnostic Tools: Used in the development of diagnostic reagents.

Industry

Material Science: Applications in the development of new materials.

Agriculture: Potential use in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,2,6-trimethylcyclohexyl)nona-2,4,6,8-tetraenal would involve its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved could include:

Enzyme Inhibition/Activation: Modulating the activity of enzymes.

Receptor Binding: Binding to specific receptors to exert its effects.

Comparison with Similar Compounds

Similar Compounds

(2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,2,6-trimethylcyclohexyl)nona-2,4,6,8-tetraenal: Similar in structure but with different functional groups.

Cyclohexyl Derivatives: Compounds with similar cyclohexyl groups.

Uniqueness

Structural Complexity: The unique arrangement of double bonds and the cyclohexyl group.

Chemical Properties: Distinct reactivity due to its structure.